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Compound of Interest

Compound Name: p-Hydroxyphenyl chloroacetate

Cat. No.: B079083

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of laboratory chemicals is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of p-Hydroxyphenyl
chloroacetate (CAS No. 10421-12-2), ensuring operational safety and regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for p-Hydroxyphenyl chloroacetate could not
be located. The following guidance is based on the chemical properties of analogous
compounds, including other chloroacetates and phenolic compounds. It is imperative to consult
with your institution's Environmental Health and Safety (EHS) department for site-specific
disposal protocols.

Key Safety and Hazard Information

While detailed toxicological data for p-Hydroxyphenyl chloroacetate is not readily available,
related compounds exhibit a range of hazards. Chloroacetate esters are often toxic and
irritants. Phenolic compounds can be corrosive and have harmful environmental effects.
Therefore, it is crucial to handle p-Hydroxyphenyl chloroacetate with the utmost care,
utilizing appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat. All handling should be performed in a well-ventilated area or a
chemical fume hood.

Quantitative Data Summary
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The following table summarizes the known physical and chemical properties of p-
Hydroxyphenyl chloroacetate. This data is essential for understanding its behavior and for
making informed decisions regarding its safe handling and disposal.

Property Value Reference
CAS Number 10421-12-2 [1]
Molecular Formula CsH7CIOs [1]
Molecular Weight 186.59 g/mol [1]
Boiling Point 308.9 °C at 760 mmHg [1]
Flash Point 140.6 °C [1]
Density 1.363 g/cm3 [1]

Step-by-Step Disposal Protocol

The following protocol outlines a recommended procedure for the disposal of p-
Hydroxyphenyl chloroacetate. This procedure is designed to neutralize the reactive
chloroacetate moiety.

Experimental Protocol: Neutralization via Hydrolysis

This procedure is based on the principle of base-catalyzed hydrolysis of the ester and the
chloroacetate group.

Materials:

p-Hydroxyphenyl chloroacetate waste

1 M Sodium hydroxide (NaOH) solution

pH paper or a calibrated pH meter

Appropriate waste container, clearly labeled

Personal Protective Equipment (PPE)
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Procedure:

e Segregation and Labeling: Isolate waste containing p-Hydroxyphenyl chloroacetate from
other waste streams. Clearly label the waste container with the chemical name and any
known hazards.

 Dilution: If the waste is concentrated, dilute it with a compatible solvent (e.g., water, if
soluble) to manage the reaction rate and temperature.

e Neutralization: Slowly add 1 M sodium hydroxide solution to the waste while stirring
continuously. This should be done in a suitable container within a chemical fume hood. The
addition of a strong base will hydrolyze the chloroacetate ester.

e pH Monitoring: Monitor the pH of the solution regularly using pH paper or a pH meter.
Continue adding the base until the pH is stable in the range of 9-10. This ensures the
hydrolysis reaction goes to completion.

o Reaction Time: Allow the mixture to react for at least 2 hours to ensure complete hydrolysis.

o Final pH Adjustment: After the reaction period, check the pH again. If necessary, adjust the
pH to a neutral range (6-8) by slowly adding a dilute acid (e.g., 1 M hydrochloric acid).

» Final Disposal: The neutralized solution should be disposed of as hazardous waste in
accordance with local, state, and federal regulations. Consult your institution's EHS
department for the final disposal procedure.

Waste Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of p-
Hydroxyphenyl chloroacetate.
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Caption: Logical workflow for the safe disposal of p-Hydroxyphenyl chloroacetate.
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Important Considerations:

o Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases (outside of
the controlled neutralization procedure), acid chlorides, and acid anhydrides.

e Thermal Decomposition: Thermal decomposition may produce irritating and toxic gases and
vapors, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride
(HCI).

» Spill Response: In the event of a spill, evacuate the area. Wear appropriate PPE and contain
the spill with an inert absorbent material. Collect the absorbed material into a suitable
container for disposal.

By adhering to these procedures and maintaining a strong safety culture, laboratories can
ensure the responsible management of chemical waste, protecting both personnel and the
environment. Always prioritize safety and consult with your institution's EHS professionals for
guidance tailored to your specific circumstances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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